Cas no 2411240-85-0 (1-(2-Fluorosulfonyloxyphenyl)-1,2,4-triazole)

• Product Name: 1-(2-Fluorosulfonyloxyphenyl)-1,2,4-triazole
• CAS No: 2411240-85-0
• MF: C₈H₆FN₃O₃S
• MW: 243.214943408966
• CID: 5360410
• Update Time: 2025-11-07

1-(2-Fluorosulfonyloxyphenyl)-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorosulfonyloxyphenyl)-1,2,4-triazole
• 2-(1H-1,2,4-triazol-1-yl)phenyl sulfurofluoridate
• Z3919186165

• Inchi： 1S/C8H6FN3O3S/c9-16(13,14)15-8-4-2-1-3-7(8)12-6-10-5-11-12/h1-6H
• InChI Key： LFGOQIOSLQCGIW-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC=CC=1N1C=NC=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 1-(2-Fluorosulfonyloxyphenyl)-1,2,4-triazole

Comprehensive Overview of 1-(2-Fluorosulfonyloxyphenyl)-1,2,4-triazole (CAS No. 2411240-85-0): Properties, Applications, and Market Insights

The compound 1-(2-Fluorosulfonyloxyphenyl)-1,2,4-triazole (CAS No. 2411240-85-0) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and versatile applications. This fluorosulfonyloxyphenyl triazole derivative belongs to the broader class of heterocyclic compounds, which are widely studied for their diverse chemical and biological properties. The presence of both fluorosulfonyloxy and triazole moieties in its molecular structure makes it particularly interesting for researchers and industrial chemists alike.

From a molecular perspective, 1-(2-Fluorosulfonyloxyphenyl)-1,2,4-triazole exhibits several noteworthy characteristics. The compound's molecular formula and weight, along with its precise structural configuration, contribute to its distinct chemical behavior. The fluorosulfonyloxy group attached to the phenyl ring enhances the molecule's reactivity, making it a valuable intermediate in various synthetic pathways. Meanwhile, the 1,2,4-triazole component provides additional sites for molecular interactions, expanding its potential applications in different fields.

The synthesis of 1-(2-Fluorosulfonyloxyphenyl)-1,2,4-triazole typically involves multi-step organic reactions that require careful control of reaction conditions. Modern synthetic approaches often employ catalyzed coupling reactions and protective group strategies to achieve high yields and purity. Recent advancements in green chemistry have also led to the development of more sustainable synthetic routes for such compounds, addressing growing environmental concerns in the chemical industry.

In terms of physical properties, CAS 2411240-85-0 displays characteristics typical of many aromatic heterocycles. The compound's solubility profile, melting point, and stability under various conditions make it suitable for numerous applications. Researchers have noted that the introduction of the fluorosulfonyloxy functionality significantly alters the compound's polarity and reactivity compared to simpler phenyl triazole derivatives.

The applications of 1-(2-Fluorosulfonyloxyphenyl)-1,2,4-triazole span multiple industries, reflecting its versatile nature. In pharmaceutical research, this compound serves as a valuable building block for drug discovery programs targeting various therapeutic areas. Its structural features make it particularly interesting for the development of small molecule inhibitors and enzyme modulators. The compound's potential in medicinal chemistry continues to be explored through numerous research initiatives worldwide.

Beyond pharmaceuticals, 1-(2-Fluorosulfonyloxyphenyl)-1,2,4-triazole finds utility in materials science. The compound's ability to participate in polymerization reactions and form coordination complexes has led to its investigation in the development of advanced materials. Researchers are particularly interested in its potential applications in functional polymers and smart materials that respond to environmental stimuli.

The agrochemical industry has also shown interest in fluorosulfonyloxyphenyl triazole derivatives due to their potential as crop protection agents. While specific applications are still under investigation, the structural features of CAS 2411240-85-0 suggest possible activity against various agricultural pests and pathogens. This aligns with the growing global demand for more effective and environmentally friendly agrochemical solutions.

From a commercial perspective, the market for 1-(2-Fluorosulfonyloxyphenyl)-1,2,4-triazole has been steadily growing. The compound's status as a specialty chemical means it commands premium pricing in the market. Current market trends indicate increasing demand from both research institutions and industrial laboratories, particularly in regions with strong pharmaceutical and materials science sectors. Suppliers typically offer the compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications.

Quality control and analytical characterization are crucial aspects of working with 1-(2-Fluorosulfonyloxyphenyl)-1,2,4-triazole. Standard analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. These quality assurance measures are particularly important given the compound's use in sensitive applications like drug discovery and material synthesis.

Storage and handling of CAS 2411240-85-0 require standard laboratory precautions. The compound should be stored in appropriate containers under controlled conditions to maintain its stability over time. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when handling this or any other chemical substance.

Recent scientific literature reveals growing interest in the structure-activity relationships of 1-(2-Fluorosulfonyloxyphenyl)-1,2,4-triazole derivatives. Researchers are systematically modifying various parts of the molecule to explore how these changes affect its biological and chemical properties. These studies contribute valuable insights to the broader field of heterocyclic chemistry and may lead to the discovery of novel applications for this compound class.

The future outlook for 1-(2-Fluorosulfonyloxyphenyl)-1,2,4-triazole appears promising. As research continues to uncover new potential applications, demand for this specialty chemical is likely to increase. The compound's versatility makes it well-positioned to contribute to advancements in multiple scientific and industrial domains. Furthermore, ongoing developments in synthetic methodology may lead to more efficient production processes, potentially making the compound more accessible to a wider range of users.

For researchers and industry professionals seeking additional information about 1-(2-Fluorosulfonyloxyphenyl)-1,2,4-triazole, numerous resources are available. Scientific databases contain a growing body of literature on this compound and related structures. Many chemical suppliers provide detailed technical specifications and handling guidelines for CAS 2411240-85-0, facilitating its safe and effective use in various applications.

In conclusion, 1-(2-Fluorosulfonyloxyphenyl)-1,2,4-triazole represents an interesting and valuable chemical entity with diverse potential applications. Its unique combination of structural features continues to attract attention from researchers across multiple disciplines. As scientific understanding of this compound grows, so too does its potential to contribute to innovations in fields ranging from pharmaceutical development to advanced materials science.